Cas no 501111-73-5 (1-(4-tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea)

• Product Name: 1-(4-tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea
• CAS No: 501111-73-5
• MF: C₂₃H₂₉N₃O₃S₂
• MW: 459.624663114548
• CID: 6024937
• PubChem ID: 1014305
• Update Time: 2025-05-22

1-(4-tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea
• 4-tert-butyl-N-({[4-(1-piperidinylsulfonyl)phenyl]amino}carbonothioyl)benzamide
• 4-tert-butyl-N-{[4-(piperidin-1-ylsulfonyl)phenyl]carbamothioyl}benzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[[[4-(1-piperidinylsulfonyl)phenyl]amino]thioxomethyl]-
• AN-329/41561663
• 4-(tert-butyl)-N-((4-(piperidin-1-ylsulfonyl)phenyl)carbamothioyl)benzamide
• CHEMBL2041649
• AKOS000493806
• 4-tert-butyl-N-[(4-piperidin-1-ylsulfonylphenyl)carbamothioyl]benzamide
• 501111-73-5
• F1443-3397
• 1-(4-tert-butylbenzoyl)-3-[4-(piperidine-1-sulfonyl)phenyl]thiourea
• N-(4-tert-butylbenzoyl)-N'-[4-(piperidin-1-ylsulfonyl)phenyl]thiourea
• AB00674414-01

• Inchi： 1S/C23H29N3O3S2/c1-23(2,3)18-9-7-17(8-10-18)21(27)25-22(30)24-19-11-13-20(14-12-19)31(28,29)26-15-5-4-6-16-26/h7-14H,4-6,15-16H2,1-3H3,(H2,24,25,27,30)
• InChI Key： WILNUVKFFOINFS-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(N2CCCCC2)(=O)=O)C=C1)=S)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 459.16503414g/mol
• Monoisotopic Mass: 459.16503414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• pka: 8.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-(4-tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea

Compound CAS No 501111-73-5: 1-(4-Tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea

The compound CAS No 501111-73-5, also known as 1-(4-Tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug delivery systems, catalytic processes, and as a precursor for functional materials.

The molecular structure of this compound is characterized by a thiourea core, which serves as a versatile platform for functionalization. The presence of the 4-Tert-butylbenzoyl group introduces steric bulk, enhancing the molecule's stability and solubility properties. Meanwhile, the piperidine-1-sulfonyl moiety contributes to its reactivity and ability to form hydrogen bonds, making it an ideal candidate for applications requiring controlled interactions within chemical systems.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Scientists have explored various reaction pathways, including microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements have not only enhanced the scalability of the synthesis but also opened new avenues for its application in pharmaceuticals and biotechnology.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its unique structural features allow for controlled release mechanisms, which are critical in targeted therapy. Additionally, its role as a catalyst in organic reactions has been explored, with studies demonstrating its effectiveness in promoting various transformations under mild conditions.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. Findings indicate that under specific conditions, the compound exhibits low toxicity and biodegrades efficiently, making it a viable option for eco-friendly chemical processes.

In conclusion, the compound CAS No 501111-73-5, or 1-(4-Tert-butylbenzoyl)-3-4-(piperidine-1-sulfonyl)phenylthiourea, represents a significant advancement in modern chemistry. Its versatile structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in various industries. As research continues to uncover new potentials, this compound is poised to make even greater contributions to scientific progress.